Cas no 1806424-47-4 (2-(Chloromethyl)benzo[d]oxazole-6-methanol)

• Product Name: 2-(Chloromethyl)benzo[d]oxazole-6-methanol
• CAS No: 1806424-47-4
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 4820069
• Update Time: 2025-05-20

2-(Chloromethyl)benzo[d]oxazole-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)benzo[d]oxazole-6-methanol

• Inchi： 1S/C9H8ClNO2/c10-4-9-11-7-2-1-6(5-12)3-8(7)13-9/h1-3,12H,4-5H2
• InChI Key： BZBXWGJUUIRUKU-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC(CO)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3

Additional information on 2-(Chloromethyl)benzo[d]oxazole-6-methanol

2-(Chloromethyl)benzo[d]oxazole-6-methanol: A Comprehensive Overview

The compound 2-(Chloromethyl)benzo[d]oxazole-6-methanol (CAS No. 1806424-47-4) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzo[d]oxazoles, which are heterocyclic aromatic compounds with a six-membered ring containing one oxygen and one nitrogen atom. The presence of the chloromethyl group (-CH2Cl) at the 2-position and a hydroxymethyl group (-CH2OH) at the 6-position introduces interesting electronic and steric properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of benzo[d]oxazoles as scaffolds for drug discovery. The incorporation of functional groups like -CH2Cl and -CH2OH in 2-(Chloromethyl)benzo[d]oxazole-6-methanol enhances its ability to participate in diverse chemical reactions, such as nucleophilic substitutions and oxidations. These reactions are pivotal in synthesizing bioactive molecules with potential therapeutic applications. For instance, researchers have explored the use of this compound as a precursor for developing anti-inflammatory agents and antioxidants, leveraging its ability to undergo redox reactions under mild conditions.

The synthesis of 2-(Chloromethyl)benzo[d]oxazole-6-methanol typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach is the Claisen rearrangement, which allows for the formation of the benzo[d]oxazole ring system from more straightforward starting materials. The introduction of the chloromethyl and hydroxymethyl groups is achieved through nucleophilic substitution reactions, often facilitated by transition metal catalysts to improve reaction efficiency and selectivity.

From a physical chemistry perspective, 2-(Chloromethyl)benzo[d]oxazole-6-methanol exhibits unique properties that make it suitable for advanced materials applications. Its aromaticity contributes to high thermal stability, while the polar functional groups enhance its solubility in both organic and aqueous media. These characteristics are advantageous in applications such as polymer additives, where compatibility with both hydrophobic and hydrophilic matrices is desirable.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of benzo[d]oxazoles like 2-(Chloromethyl)benzo[d]oxazole-6-methanol. Quantum mechanical calculations have revealed that the conjugation within the aromatic ring significantly influences the molecule's reactivity towards electrophilic substitution. This understanding has enabled chemists to design more efficient synthetic pathways and predict the behavior of this compound in complex chemical environments.

In terms of biological activity, 2-(Chloromethyl)benzo[d]oxazole-6-methanol has shown promise as a lead compound for drug development. Preclinical studies indicate that it possesses moderate anti-proliferative activity against certain cancer cell lines, attributed to its ability to modulate key signaling pathways involved in cell growth and apoptosis. Additionally, its antioxidant properties suggest potential applications in mitigating oxidative stress-related disorders.

The versatility of 2-(Chloromethyl)benzo[d]oxazole-6-methanol extends to its role as an intermediate in natural product synthesis. Its ability to undergo various transformations makes it an invaluable tool for constructing complex molecular frameworks found in nature. For example, researchers have utilized this compound as a key intermediate in synthesizing alkaloids and other bioactive natural products with intricate architectures.

Looking ahead, the continued exploration of 2-(Chloromethyl)benzo[d]oxazole-6-methanol is expected to yield further insights into its potential applications across multiple disciplines. Its unique combination of structural features and reactivity positions it as a valuable asset in both academic research and industrial development.